Cas no 167354-91-8 ((+/-)13-HODE cholesteryl ester)

(+/-)13-HODE cholesteryl ester Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-,(9Z,11E)-13-hydroxy-9,11-octadecadienoate (9CI)
• (±)13-HODE cholesteryl ester
• (17-heptan-2-yl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl) 13-hydroxyoctadeca-9,11-dienoate
• cholesteryl 13-hydroxyoctadeca-cis-9,trans-11-dienoate
• RZXYPSUQZUUHPD-ZCNQQENXSA-N
• (+/-)13-HODE CHOLESTERYL ESTER
• (+/-)-13-HYDROXY-9Z,11E-OCTADECADIENOIC ACID, CHOLESTERYL ESTER
• (9Z,11E)-(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl 13-hydroxyoctadeca-9,11-dienoate
• (??)13-HODE cholesteryl ester
• 167354-91-8
• 13-HODE cholesteryl ester
• AKOS024259123
• Cholest-5-en-3-ol (3beta)-, 3-[(9Z,11E)-13-hydroxy-9,11-octadecadienoate]
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,11E)-13-hydroxyoctadeca-9,11-dienoate
• Cholest-5-en-3-ol(3b)-,(9Z,11E)-13-hydroxy-9,11-octadecadienoate(9ci)
• J-010356
• (+/-)13-HODE cholesteryl ester
• CS-0792648
• HY-W747575
• +Expand

• InChIKey： RZXYPSUQZUUHPD-ZCNQQENXSA-N
• Inchi： InChI=1S/C45H76O3/c1-7-8-16-22-37(46)23-17-14-12-10-9-11-13-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h12,14,17,23,25,34-35,37-42,46H,7-11,13,15-16,18-22,24,26-33H2,1-6H3/b14-12-,23-17+/t35-,37?,38+,39+,40-,41+,42+,44+,45-/m1/s1
• SMILES： CCCCCC(/C=C/C=C\CCCCCCCC(=O)O[C@H]1CC[C@@]2(C)C(=CC[C@H]3[C@@H]4CC[C@H]([C@H](C)CCCC(C)C)[C@@]4(C)CC[C@@H]32)C1)O

Computed Properties

• Exact Mass: 664.57900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 21
• Monoisotopic Mass: 664.57944628g/mol
• Heavy Atom Count: 48
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 12.72390
• PSA: 46.53000
• Boiling Point: 707.1±53.0 °C at 760 mmHg
• Vapor Pressure: 0.0±5.1 mmHg at 25°C
• Flash Point: 243.1±23.7 °C
• Density: 1.0±0.1 g/cm3